![molecular formula C21H20ClN3O2S B2795515 2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2,6-dimethylphenyl)acetamide CAS No. 1105239-40-4](/img/structure/B2795515.png)
2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2,6-dimethylphenyl)acetamide
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Description
2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O2S and its molecular weight is 413.92. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds and Drug Discovery
Heterocyclic derivatives, including pyrimidine-based compounds, play a crucial role in drug discovery due to their diverse biological activities. For instance, compounds with a pyrimidine core have been synthesized and evaluated for their antibacterial activity against both gram-positive and gram-negative bacteria, demonstrating the significance of heterocyclic chemistries in developing new antimicrobial agents (Desai et al., 2008). This indicates that our compound of interest, by virtue of its pyrimidine backbone, could have potential applications in antibacterial drug development.
Molecular Structure and Design
The structural analysis of related compounds, such as those containing acetamide groups attached to aromatic systems, can inform the design of molecules with specific physical, chemical, or biological properties. Crystallographic studies offer insights into molecular conformations, hydrogen bonding, and other interactions that determine the compound's reactivity and potential applications (Gowda et al., 2007). Understanding these structural details can guide the synthesis of novel derivatives with improved performance for various applications, including as intermediates in organic synthesis or as ligands in material science.
Anticonvulsant Activity
The synthesis and pharmacological evaluation of thioacetamide derivatives, particularly those incorporating pyrimidine rings, have been investigated for anticonvulsant activity. This research highlights the potential of pyrimidine and acetamide functionalities in developing new therapeutic agents for neurological disorders (Severina et al., 2020). Given the structural similarities, our compound may also offer a platform for exploring new anticonvulsant drugs.
properties
IUPAC Name |
2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-(2,6-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O2S/c1-13-5-3-6-14(2)20(13)24-18(26)10-17-11-19(27)25-21(23-17)28-12-15-7-4-8-16(22)9-15/h3-9,11H,10,12H2,1-2H3,(H,24,26)(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARBIECNNLMAZIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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